Cas no 2172116-60-6 (4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methyloxolane-3-carboxylic acid)

• Product Name: 4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methyloxolane-3-carboxylic acid
• CAS No: 2172116-60-6
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5808247
• PubChem ID: 165810210
• Update Time: 2025-07-09

4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methyloxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methyloxolane-3-carboxylic acid
• EN300-1510448
• 4-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methyloxolane-3-carboxylic acid
• 2172116-60-6

• Inchi： 1S/C27H32N2O6/c1-4-27(5-2,23(30)28-22-15-34-16-26(22,3)24(31)32)29-25(33)35-14-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,21-22H,4-5,14-16H2,1-3H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： DPFGVVCNICGVMF-UHFFFAOYSA-N
• SMILES： O1CC(C(C(=O)O)(C)C1)NC(C(CC)(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 114Ų

Additional information on 4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methyloxolane-3-carboxylic acid

Research Brief on 2172116-60-6 and 4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methyloxolane-3-carboxylic Acid

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of novel compounds such as 2172116-60-6 and 4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methyloxolane-3-carboxylic acid. These compounds are gaining attention due to their potential applications in drug development, particularly in the synthesis of peptide-based therapeutics and targeted drug delivery systems. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their chemical properties, biological activities, and therapeutic potential.

The compound 2172116-60-6, a unique chemical entity, has been investigated for its role in modulating specific biological pathways. Recent studies suggest that this compound exhibits promising activity in inhibiting certain enzymes involved in inflammatory and oncogenic processes. Its structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group, make it a valuable intermediate in peptide synthesis. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild acidic conditions.

4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methyloxolane-3-carboxylic acid, a derivative of 2172116-60-6, has been explored for its potential as a building block in the design of peptide-based drugs. The presence of the oxolane ring and the Fmoc-protected amino group enhances its stability and bioavailability, making it an attractive candidate for pharmaceutical applications. Recent research has demonstrated its efficacy in improving the pharmacokinetic properties of peptide therapeutics, particularly in enhancing membrane permeability and resistance to enzymatic degradation.

One of the key findings from recent studies is the compound's ability to facilitate the synthesis of complex peptide structures with high yield and purity. Researchers have successfully utilized 4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methyloxolane-3-carboxylic acid in the development of peptide conjugates for targeted drug delivery. These conjugates have shown enhanced specificity and reduced off-target effects in preclinical models, highlighting their potential for clinical translation.

In addition to its applications in peptide synthesis, 2172116-60-6 has been investigated for its role in chemical biology studies. Its ability to selectively interact with biological targets has made it a valuable tool for probing protein-protein interactions and signaling pathways. Recent work has demonstrated its utility in the development of fluorescent probes and activity-based protein profiling (ABPP) reagents, further expanding its applications in biomedical research.

Despite these promising findings, challenges remain in the optimization of these compounds for clinical use. Issues such as scalability of synthesis, stability under physiological conditions, and potential toxicity need to be addressed in future studies. Ongoing research is focused on modifying the chemical structure of 4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methyloxolane-3-carboxylic acid to improve its therapeutic index and reduce adverse effects.

In conclusion, the compounds 2172116-60-6 and 4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methyloxolane-3-carboxylic acid represent promising candidates for drug development and chemical biology research. Their unique structural features and biological activities offer exciting opportunities for the design of novel therapeutics and research tools. Continued investigation into their mechanisms of action and optimization of their properties will be critical for realizing their full potential in the pharmaceutical and biomedical fields.